Cas no 119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-)
119584-82-6 structure
Product Name:2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
CAS No:119584-82-6
MF:C10H9F3N4O
MW:258.199871778488
CID:132225
PubChem ID:461904
Update Time:2025-04-19
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- 5-(2,2,2-trifluoroethoxy)quinazoline-2,4-diamine
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- CHEMBL2042320
- 119584-82-6
- 2,4-Quinazolinediamine, 5-(2,2,2-trifluoroethoxy)-
- CMIRUHXLWHGPHN-UHFFFAOYSA-N
- DTXSID00332732
- SCHEMBL1155037
- 5-(2,2,2-Trifluoro-ethoxy)-quinazoline-2,4-diamine
-
- Inchi: 1S/C10H9F3N4O/c11-10(12,13)4-18-6-3-1-2-5-7(6)8(14)17-9(15)16-5/h1-3H,4H2,(H4,14,15,16,17)
- InChI Key: CMIRUHXLWHGPHN-UHFFFAOYSA-N
- SMILES: FC(COC1=CC=CC2C1=C(N)N=C(N)N=2)(F)F
Computed Properties
- Exact Mass: 258.073
- Monoisotopic Mass: 258.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 87Ų
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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